Cas no 2649072-49-9 ((2-isocyanato-2-methyl-1-phenylpropyl)benzene)

• Product Name: (2-isocyanato-2-methyl-1-phenylpropyl)benzene
• CAS No: 2649072-49-9
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• CID: 6325003
• PubChem ID: 165675520
• Update Time: 2025-08-04

(2-isocyanato-2-methyl-1-phenylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

• (2-isocyanato-2-methyl-1-phenylpropyl)benzene
• EN300-1861759
• 2649072-49-9

• Inchi： 1S/C17H17NO/c1-17(2,18-13-19)16(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12,16H,1-2H3
• InChI Key： SAOSJVGGBUOJPT-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 251.131014166g/mol
• Monoisotopic Mass: 251.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.4Ų

Additional information on (2-isocyanato-2-methyl-1-phenylpropyl)benzene

Recent Advances in the Study of (2-Isocyanato-2-methyl-1-phenylpropyl)benzene (CAS: 2649072-49-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (2-isocyanato-2-methyl-1-phenylpropyl)benzene (CAS: 2649072-49-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (2-isocyanato-2-methyl-1-phenylpropyl)benzene as a versatile building block in the synthesis of novel bioactive molecules. Its isocyanate functional group enables efficient conjugation with various nucleophiles, making it a valuable intermediate in the development of targeted therapeutics. Researchers have successfully utilized this compound in the synthesis of small-molecule inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in forming stable covalent bonds with cysteine residues in target proteins. This property has been exploited in the design of irreversible inhibitors for kinases and other disease-relevant enzymes. The study reported significant inhibitory activity against several cancer-associated kinases, with IC50 values in the low micromolar range.

Further investigations into the compound's mechanism of action have revealed its potential as a modulator of protein-protein interactions. Molecular docking studies suggest that the bulky phenylpropyl moiety of (2-isocyanato-2-methyl-1-phenylpropyl)benzene can effectively disrupt critical protein interfaces, opening new avenues for the development of protein-protein interaction inhibitors. This finding is particularly relevant in the context of undruggable targets that have traditionally been challenging to address with small molecules.

The compound's pharmacokinetic properties have also been the subject of recent research. Studies employing advanced analytical techniques, including LC-MS/MS and PET imaging, have provided valuable insights into its metabolic stability and tissue distribution. These investigations have demonstrated favorable brain penetration characteristics, suggesting potential applications in central nervous system disorders.

From a synthetic chemistry perspective, novel methodologies for the large-scale production of (2-isocyanato-2-methyl-1-phenylpropyl)benzene have been developed. Recent patents describe improved synthetic routes that enhance yield and purity while reducing environmental impact. These advances are expected to facilitate broader adoption of the compound in pharmaceutical research and development.

Looking ahead, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary studies have shown successful conjugation with antibody fragments and nanoparticles, enabling selective delivery to diseased tissues. This approach holds promise for reducing off-target effects and improving therapeutic indices in various disease contexts.

In conclusion, (2-isocyanato-2-methyl-1-phenylpropyl)benzene (CAS: 2649072-49-9) represents a promising chemical scaffold with diverse applications in drug discovery. Its unique combination of reactivity and structural features continues to inspire innovative research across multiple therapeutic areas. As our understanding of its properties deepens, we anticipate seeing more clinical candidates derived from this versatile building block in the coming years.